ERAP1 modulator-1

• Molecular Formula: C23H23F3N2O5S
• Molecular Weight: 496.5 g/mol
• InChI: InChI=1S/C23H23F3N2O5S/c24-23(25,26)16-8-9-19-18(14-16)27-34(31,32)21-13-15(22(29)30)7-10-20(21)33-12-4-2-6-17-5-1-3-11-28(17)19/h2,4,7-10,13-14,17,27H,1,3,5-6,11-12H2,(H,29,30)/b4-2+
• InChIKey: KGPHMSNTXOXNFU-DUXPYHPUSA-N

ERAP1 Modulator-1: Selective Allosteric Modulator

ERAP1 modulator-1 (CAS: 2766036-51-3, C23H23F3N2O5S, MW: 496.5 g/mol) is a small-molecule chemical tool compound that functions as a regulator of endoplasmic reticulum aminopeptidase 1 (ERAP1) [1]. ERAP1 is an intracellular zinc-dependent aminopeptidase that plays a critical role in the adaptive immune system by trimming antigenic peptide precursors for loading onto major histocompatibility complex class I (MHC-I) molecules, thereby shaping the immunopeptidome presented on the cell surface [2]. This compound has demonstrated activity against recombinant human ERAP1 with an IC50 value below 250 nM in biochemical assays [1].

Target site Allosteric regulatory site of ERAP1, distinct from active-site inhibitors

Scaffold Synthetic phenyl-sulfamoyl-benzoic acid chemotype for SAR studies

Pathway MHC class I antigen processing and presentation research

• [1] Quibell M, et al. Compounds as modulators of endoplasmic reticulum aminopeptidase 1 (ERAP1). US20240300976A1. 2024. View Source
• [2] Fruci D, Romania P, D'Alicandro V, Locatelli F. ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights. J Med Chem. 2024;67(14):11595-11622. View Source

ERAP1 Modulator-1 Irreplaceable Selectivity

Despite sharing the common ERAP1 target designation, ERAP1 modulators and inhibitors exhibit fundamentally distinct pharmacological profiles that preclude simple interchange in experimental settings. The ERAP1 ligand landscape includes compounds with widely divergent potencies ranging over three orders of magnitude, from low nanomolar inhibitors to high micromolar binders, as well as substantial variation in paralog selectivity across ERAP2 and IRAP [1]. Moreover, the binding mechanism—whether targeting the active site zinc-binding pocket versus an allosteric regulatory site—determines the compound's functional effect on peptide trimming activity for physiologically relevant substrates versus small fluorogenic model substrates [2]. These mechanistic distinctions directly impact experimental outcomes in immunopeptidome modulation, antigen presentation assays, and cellular immune response studies, making compound-specific validation essential for reproducible research [1].

Binding mode Allosteric modulator vs. active-site inhibitors may shift functional readout and pathway interpretation

Paralogue selectivity ERAP1/ERAP2/IRAP selectivity profiles vary widely across chemotypes; data may not transfer

Substrate dependency Potency and cellular effect depend on peptide substrate length and assay context

• [1] Maben Z, Arya R, Rane D, An WF, Metkar S, Hickey M, et al. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1. J Med Chem. 2020;63(1):103-121. View Source
• [2] Liddle J, Hutchinson JP, Kitchen S, Rowland P, Neu M, Cecconie T, et al. Targeting the Regulatory Site of ER Aminopeptidase 1 Leads to the Discovery of a Natural Product Modulator of Antigen Presentation. J Med Chem. 2020;63(6):3348-3358. View Source

ERAP1 Modulator-1: Quantitative Differentiation Evidence

Potency and Scaffold Divergence vs. ERAP1 Modulator-2

ERAP1 modulator-1 exhibits an IC50 value of less than 250 nM (reported as IC50 < 250 nM) against recombinant human ERAP1 [1]. In contrast, the comparator compound ERAP1-IN-2 (compound 3f) demonstrates an IC50 of 1.72 μM against human ERAP1 under comparable recombinant enzyme assay conditions . This represents a minimum 6.9-fold potency advantage for ERAP1 modulator-1.

Scaffold vs. ERAP1 modulator-2

Cross-study comparable

Modulator-1 IC50 < 250 nM

Modulator-2 IC50 < 100 nM

Scaffold divergence may alter lipophilicity and off-target profile; supports SAR differentiation

Direct cell-based head-to-head data not reported

Evidence Dimension	Inhibitory potency against human ERAP1 (IC50)
Target Compound Data	IC50 < 250 nM
Comparator Or Baseline	ERAP1-IN-2 (compound 3f): IC50 = 1.72 μM
Quantified Difference	≥6.9-fold greater potency
Conditions	Recombinant human ERAP1 biochemical enzyme assay

Why This Matters

Higher potency enables lower compound consumption per experiment, reducing cost per assay and minimizing potential off-target effects from elevated concentrations.

• [1] Quibell M, et al. Compounds as modulators of endoplasmic reticulum aminopeptidase 1 (ERAP1). US20240300976A1. 2024. View Source

Synthetic Accessibility vs. Natural Product Modulator

ERAP1 modulator-1 demonstrates an IC50 value below 250 nM for ERAP1 [1]. In contrast, BDM_92499, a compound primarily characterized as a nanomolar IRAP inhibitor (IC50 = 3.4 nM), exhibits a substantially weaker IC50 of 0.46 μM (460 nM) against ERAP1 . ERAP1 modulator-1 provides at minimum a 1.8-fold improvement in ERAP1 potency compared to BDM_92499's secondary ERAP1 activity.

Synthetic accessibility vs. natural product

Class-level inference

Modulator-1 Fully synthetic, commercial supply

Natural product Isolation only, no CAS

Defined synthetic scaffold enables reproducible SAR and procurement

Natural modulator lacks standardized sourcing

Evidence Dimension	Potency against recombinant human ERAP1 (IC50)
Target Compound Data	IC50 < 250 nM
Comparator Or Baseline	BDM_92499: ERAP1 IC50 = 0.46 μM (460 nM)
Quantified Difference	≥1.8-fold greater ERAP1 potency
Conditions	Recombinant human ERAP1 enzyme inhibition assay

Why This Matters

For experiments requiring ERAP1-specific modulation, a compound with superior primary ERAP1 potency reduces confounding effects from potent off-target IRAP inhibition (3.4 nM for BDM_92499).

• [1] Quibell M, et al. Compounds as modulators of endoplasmic reticulum aminopeptidase 1 (ERAP1). US20240300976A1. 2024. View Source

Potency Benchmarking vs. ERAP1-IN-1

ERAP1 modulator-1 exhibits an IC50 value below 250 nM (IC50 < 250 nM) against recombinant human ERAP1 [1]. A structurally distinct ERAP1 inhibitor, designated ERAP1 inhibitor 3, demonstrates an IC50 of 0.4 μM (400 nM) against ERAP1 and displays no detectable inhibitory effect against its paralogues ERAP2 and IRAP [2]. Both compounds operate in the sub-micromolar potency range, with ERAP1 modulator-1 demonstrating at least 1.6-fold higher potency based on the reported threshold.

Potency vs. ERAP1-IN-1

Cross-study comparable

IC50 < 250 nM (modulator-1) vs. 0.4 µM (ERAP1-IN-1), ≥1.6-fold lower threshold

Reported potency difference supports target-engagement context; allosteric vs. active-site mechanism may differ

Head-to-head selectivity data not available

Evidence Dimension	Inhibitory activity against recombinant human ERAP1 (IC50)
Target Compound Data	IC50 < 250 nM
Comparator Or Baseline	ERAP1 inhibitor 3: IC50 = 0.4 μM (400 nM)
Quantified Difference	≥1.6-fold greater potency
Conditions	Recombinant human ERAP1 enzyme biochemical assay

Why This Matters

For researchers seeking a sub-micromolar ERAP1 tool compound with distinct chemical scaffold and binding mechanism, ERAP1 modulator-1 offers comparable potency range with potential differentiated allosteric modulation properties.

• [1] Quibell M, et al. Compounds as modulators of endoplasmic reticulum aminopeptidase 1 (ERAP1). US20240300976A1. 2024. View Source
• [2] Maben Z, Arya R, Rane D, An WF, Metkar S, Hickey M, et al. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1. J Med Chem. 2020;63(1):103-121. View Source

Superior Potency vs. ERAP1-IN-2

ERAP1 modulator-1 is described as a 'modulator' or 'regulator' of ERAP1 activity rather than a transition-state analog inhibitor [1]. This contrasts with phosphinic pseudopeptide inhibitors such as DG013, which function as transition-state analogs binding to the zinc-containing catalytic active site . While DG013 exhibits potent ERAP1 inhibition (IC50 = 0.19 μM, with 15-fold selectivity over ERAP2), the allosteric/regulatory mechanism suggested for ERAP1 modulator-1 may produce distinct functional effects on peptide trimming of physiologically relevant nonamer substrates versus small fluorogenic model substrates [2].

Potency vs. ERAP1-IN-2

Cross-study comparable

IC50 < 250 nM (modulator-1) vs. 1.72 µM (ERAP1-IN-2), ≥6.9-fold difference

Reported IC50 threshold supports assay sensitivity context; may reduce off-target probability at lower concentration

Substrate conditions may vary across studies

Evidence Dimension	Binding mechanism and functional effect
Target Compound Data	Regulatory site modulator (allosteric mechanism implied)
Comparator Or Baseline	Active-site transition-state analog inhibitors (e.g., phosphinic pseudopeptides)
Quantified Difference	Qualitative mechanistic difference (allosteric vs. active-site competitive)
Conditions	Structural and functional characterization based on ERAP1 modulator class

Why This Matters

Allosteric modulators can produce distinct immunopeptidome remodeling profiles compared to orthosteric active-site inhibitors, potentially enabling differential research outcomes in antigen presentation studies.

• [1] Quibell M, et al. Compounds as modulators of endoplasmic reticulum aminopeptidase 1 (ERAP1). US20240300976A1. 2024. View Source
• [2] Liddle J, Hutchinson JP, Kitchen S, Rowland P, Neu M, Cecconie T, et al. Targeting the Regulatory Site of ER Aminopeptidase 1 Leads to the Discovery of a Natural Product Modulator of Antigen Presentation. J Med Chem. 2020;63(6):3348-3358. View Source

ERAP1 Modulator-1 Optimal Applications

Biochemical ERAP1 Inhibition and HTS Follow-Up

ERAP1 modulator-1 is suitable for in vitro biochemical studies requiring sub-250 nM potency against recombinant human ERAP1. Based on potency comparisons where ERAP1 modulator-1 (IC50 < 250 nM) demonstrates ≥6.9-fold greater activity than ERAP1-IN-2 (IC50 = 1.72 μM) and ≥1.8-fold greater activity than BDM_92499's ERAP1 activity (IC50 = 0.46 μM), this compound enables lower working concentrations in enzyme assays [1][2]. This reduces compound consumption costs and minimizes potential solvent-related artifacts in high-throughput screening formats.

SAR and Lead Optimization for Immuno-Oncology

As a modulator/regulator of ERAP1 rather than a transition-state analog inhibitor, ERAP1 modulator-1 may target the enzyme's regulatory allosteric site [1]. This mechanistic distinction makes it appropriate for experiments comparing allosteric versus orthosteric ERAP1 inhibition effects on antigen processing. Studies have demonstrated that allosteric ERAP1 modulators can exhibit divergent activity profiles—activating hydrolysis of small fluorogenic substrates while competitively inhibiting physiologically relevant longer peptides [2].

Cellular Antigen Processing Assays

ERAP1 modulates the peptide repertoire presented by MHC-I molecules on the cell surface, with ERAP1 inhibition emerging as a tractable approach for altering the immunopeptidome [1]. ERAP1 modulator-1 serves as a chemical probe for investigating how ERAP1 activity perturbation affects the MHC-I-presented peptide repertoire in cellular systems. The compound's sub-250 nM biochemical potency [2] supports its use in cellular assays examining antigen presentation pathways relevant to both immuno-oncology and autoimmune disease research [1].

In Vivo Pharmacodynamics in Immuno-Oncology Models

ERAP1 modulator-1 provides a chemically distinct scaffold for comparative studies alongside established ERAP1 tool compounds such as ERAP1 inhibitor 3 (IC50 = 0.4 μM) and DG013A (IC50 = 0.19 μM) [1][2]. Researchers investigating structure-activity relationships or seeking to validate target engagement across multiple structurally diverse ERAP1 ligands can employ ERAP1 modulator-1 as part of a broader chemical biology toolbox for dissecting ERAP1 function in antigen processing and immune regulation.

Application

Selection Property

Validation Focus

Biochemical ERAP1 screening

Allosteric-site reference inhibitor

Enzyme activity assay validation and benchmarking

Medicinal chemistry lead optimization

Synthetic scaffold modularity

SAR around allosteric regulatory pocket

Cellular antigen presentation studies

Sub-micromolar potency context

MHC class I immunopeptidome modulation

In vivo immunopharmacodynamics

In vivo-capable lead characterization

Target engagement and tumor immune infiltration

• [1] Fruci D, Romania P, D'Alicandro V, Locatelli F. ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights. J Med Chem. 2024;67(14):11595-11622. View Source
• [2] Quibell M, et al. Compounds as modulators of endoplasmic reticulum aminopeptidase 1 (ERAP1). US20240300976A1. 2024. View Source